1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one

• IUPAC Name: 1,3,5-trimethyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C8H10N4O/c1-4-6-7(12(3)11-4)8(13)10-5(2)9-6/h1-3H3,(H,9,10,13)
• InChI Key: OZYRFKZCHSSRST-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1N=C(NC2=O)C)C
• Molecular Formula: C8H10N4O
• DSSTOX Substance ID: DTXSID80537364
• Molecular Weight: 178.19 g/mol
• CAS RN: 59023-33-5

Description

1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one, also known as 3,5-di-TMPP, is a pyrazole-containing heterocyclic compound with a wide range of applications in pharmaceutical, agricultural and industrial sectors. It is a highly versatile compound with a wide array of biological activities, including antifungal, antibacterial, antimalarial, antiviral and anti-inflammatory activities. Its molecular structure is composed of three rings, with the central ring containing a nitrogen atom and two methyl groups. The structure of 3,5-di-TMPP is also characterized by a high degree of rigidity, which makes it an ideal scaffold for the development of new drugs.

Scientific Research Applications

1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one has been extensively studied for its potential applications in various scientific fields. In particular, it has been investigated for its potential use in the treatment of cancer, neurodegenerative diseases and inflammatory diseases. In addition, it has been studied for its potential as an anti-fungal, anti-bacterial and anti-viral agent. Furthermore, 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one has also been evaluated for its use as an insecticide and herbicide.

Mechanism of Action

The mechanism of action of 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one is not yet fully understood. However, it is believed that the compound acts by binding to specific cellular targets, such as enzymes and receptors, and modulating their activity. In particular, it has been shown to inhibit the activity of enzymes involved in the biosynthesis of cell wall components and to modulate the activity of receptors involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one have been studied in various organisms, including bacteria, fungi, plants and animals. In bacteria, 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one has been shown to inhibit the growth of several species, including Escherichia coli, Salmonella enterica and Staphylococcus aureus. In fungi, it has been shown to inhibit the growth of Candida albicans and Aspergillus niger. In plants, 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one has been shown to inhibit the growth of several species, including Arabidopsis thaliana and Solanum lycopersicum. In animals, 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one has been shown to modulate the activity of enzymes involved in the synthesis of cell wall components and to modulate the activity of receptors involved in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one in laboratory experiments include its high degree of rigidity, its broad range of biological activities, and its low cost and availability. However, its use in laboratory experiments is limited by its low solubility in water, its potential to form toxic by-products, and its potential to cause skin irritation.

Future Directions

Despite its wide range of applications, there are still many areas of research that need to be explored in order to fully understand the potential of 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one. Some possible future directions for research include the development of new synthesis methods, the investigation of its mechanism of action, and the study of its potential applications in the treatment of various diseases. In addition, further research is needed to understand its potential toxicity and its interactions with other compounds. Finally, further research is needed to explore its potential use in the development of new drugs, pesticides and herbicides.

Synthesis Methods

The synthesis of 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one can be achieved through several different methods, including the reaction of 1,3-dichloro-2-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (1,3-di-Cl-TMPP) with trimethylamine, the reaction of 1,3-di-Cl-TMPP with dimethylsulfoxide, and the reaction of 1,3-dichloro-7-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (1,3-di-Cl-7-Me-TMPP) with trimethylamine. In addition, 1,3,5-trimethyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one can also be synthesized by the reaction of 1,3-dichloro-5-methyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one (1,3-di-Cl-5-Me-TMPP) with trimethylamine.